4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(4-acetylphenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C16H14O4/c1-10(17)11-3-5-12(6-4-11)14-8-7-13(16(18)19)9-15(14)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key: CCMBTWRDWNQAAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID00689778
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261930-98-6

Description

4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% (4-APMBA), is an organic compound belonging to the class of aromatic acids. It is a white crystalline solid that is slightly soluble in water and is commonly used in a variety of scientific research applications. 4-APMBA has a wide range of applications in the fields of biochemistry, pharmacology, and chemistry.

Scientific Research Applications

4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% has been widely used in scientific research applications. It is commonly used as a substrate for the detection of enzymes such as xanthine oxidase and catalase. It is also used as a marker for the study of the metabolism of drugs in the body. Additionally, 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% has been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system.

Mechanism of Action

4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% acts as an inhibitor of enzymes such as xanthine oxidase and catalase. It does this by binding to the active sites of the enzymes, thus preventing them from performing their normal functions. In addition, 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% has been shown to inhibit the activity of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects
4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes such as xanthine oxidase and catalase, as well as inhibit the activity of certain neurotransmitters, such as dopamine and serotonin. In animal studies, 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% has been shown to reduce the levels of cholesterol and triglycerides in the blood, as well as reduce the levels of inflammation in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% in laboratory experiments is its ability to inhibit the activity of enzymes such as xanthine oxidase and catalase, as well as its ability to inhibit the activity of certain neurotransmitters, such as dopamine and serotonin. However, 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% can be toxic in high concentrations, so it is important to use it in the proper concentrations when conducting experiments. Additionally, 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% can be difficult to synthesize in the laboratory, so it is important to use a reliable synthesis method.

Future Directions

There are a number of potential future directions for 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% research. One potential direction is the development of new synthesis methods for the compound, which could make it easier to produce in the laboratory. Another potential direction is the study of the effects of 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% on other enzymes and neurotransmitters, which could lead to a better understanding of its biochemical and physiological effects. Additionally, further research could be done on the potential therapeutic applications of 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95%, such as its potential use in the treatment of neurological disorders. Finally, further research could be done on the potential side effects of 4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95%, which could help to ensure its safe use in laboratory experiments.

Synthesis Methods

4-(4-Acetylphenyl)-3-methoxybenzoic acid, 95% can be synthesized via the reaction of 4-acetylphenol and 3-methoxybenzoic acid in an organic solvent. The reaction is typically carried out at room temperature and can be completed in a few hours. The reaction yields a 95% pure product, which can then be further purified by recrystallization.